Cas no 230617-66-0 (2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine)

• Product Name: 2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine
• CAS No: 230617-66-0
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD00716852
• CID: 823565
• PubChem ID: 9964356
• Update Time: 2025-10-30

2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine
• 2-chloro-5-(1-pyrrolidinylmethyl)pyridine(SALTDATA: FREE)
• 2-Chloro-5-pyrrolidin-1-ylmethyl-pyridine
• 1-(6-Chloro-3-pyridinyl)methylpyrrolidine
• 1-(6-chloro-pyridin-3-ylmethyl)-pyrrolidine
• BB_SC-9532
• VS-09019
• SCHEMBL1823298
• BBL028892
• DB-013052
• 2-chloro-5-(1-pyrrolidinylmethyl)pyridine
• CHEMBL431574
• AKOS000153270
• MFCD00716852
• AT16800
• FBTLLOGYEKBETB-UHFFFAOYSA-N
• 2-chloro-5-[(pyrrolidin-1-yl)methyl]pyridine
• DTXSID50433389
• BDBM50472295
• 230617-66-0
• EN300-58427
• SB54855
• Pyridine, 2-chloro-5-(1-pyrrolidinylmethyl)-
• STL373567

• MDL： MFCD00716852
• Inchi： 1S/C10H13ClN2/c11-10-4-3-9(7-12-10)8-13-5-1-2-6-13/h3-4,7H,1-2,5-6,8H2
• InChI Key： FBTLLOGYEKBETB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1CCCC1

Computed Properties

• Exact Mass: 196.07700
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 2.26870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine

Comprehensive Overview of 2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine (CAS No. 230617-66-0)

2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine, with the CAS number 230617-66-0, is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique molecular structure, combines a pyridine ring with a pyrrolidine moiety, making it a versatile intermediate for various applications. Its chloro and pyrrolidinylmethyl functional groups contribute to its reactivity, enabling its use in the development of novel drug candidates and agrochemicals.

In recent years, the demand for 2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine has surged due to its potential role in medicinal chemistry. Researchers are particularly interested in its ability to serve as a building block for small molecule inhibitors and biologically active compounds. The compound's CAS no 230617-66-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in drug discovery and material science.

One of the key reasons behind the popularity of 2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine is its compatibility with modern green chemistry principles. As sustainability becomes a focal point in chemical manufacturing, this compound's efficient synthesis routes and minimal environmental impact align with industry trends. Additionally, its applications in catalysis and ligand design have made it a subject of interest in AI-driven molecular modeling studies, where researchers leverage computational tools to predict its behavior in complex reactions.

The compound's pyridine core is a common motif in pharmaceuticals, often associated with CNS-targeting drugs and anti-inflammatory agents. This has led to increased searches for "2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine uses" and "CAS 230617-66-0 suppliers" among chemists and procurement specialists. Its structural features also make it a candidate for metal-organic frameworks (MOFs), a hot topic in nanotechnology and gas storage applications.

From a synthetic perspective, 2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine offers opportunities for regioselective functionalization, a technique highly valued in precision chemistry. This aligns with the broader industry shift toward tailored molecular architectures, where compounds like this enable the creation of highly specific bioactive molecules. Its pyrrolidine component is particularly noteworthy, as this heterocycle is prevalent in FDA-approved drugs, further driving its relevance.

In conclusion, 2-Chloro-5-(pyrrolidin-1-ylmethyl)pyridine (CAS no 230617-66-0) stands at the intersection of innovation and practical utility. Its multifaceted applications—from drug development to advanced materials—ensure its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and life sciences.